Cas no 89920-05-8 (8-Oxabicyclo[3.2.1]oct-6-en-3-one, 1-pentyl-)

• Product name: 8-Oxabicyclo[3.2.1]oct-6-en-3-one, 1-pentyl-
• CAS No: 89920-05-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 585253
• PubChem ID: 13182315

8-Oxabicyclo[3.2.1]oct-6-en-3-one, 1-pentyl- Chemical and Physical Properties

Names and Identifiers

• 8-Oxabicyclo[3.2.1]oct-6-en-3-one, 1-pentyl-
• 5-pentyl-8-oxabicyclo[3.2.1]oct-6-en-3-one
• DTXSID50525314
• 89920-05-8
• 1-PENTYL-8-OXABICYCLO[3.2.1]OCT-6-EN-3-ONE

• Inchi： InChI=1S/C12H18O2/c1-2-3-4-6-12-7-5-11(14-12)8-10(13)9-12/h5,7,11H,2-4,6,8-9H2,1H3
• InChI Key： JRIKFVYKTQIFDT-UHFFFAOYSA-N
• SMILES： CCCCCC12CC(=O)CC(O1)C=C2

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų